Cas no 1179102-34-1 (2-bromo-N-(3-hydroxycyclohexyl)benzamide)

• Product Name: 2-bromo-N-(3-hydroxycyclohexyl)benzamide
• CAS No: 1179102-34-1
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 6413235
• PubChem ID: 54877661
• Update Time: 2025-07-22

2-bromo-N-(3-hydroxycyclohexyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3-hydroxycyclohexyl)benzamide
• AKOS005784551
• F6172-0058
• VU0534014-1
• 1179102-34-1

• Inchi： 1S/C13H16BrNO2/c14-12-7-2-1-6-11(12)13(17)15-9-4-3-5-10(16)8-9/h1-2,6-7,9-10,16H,3-5,8H2,(H,15,17)
• InChI Key： ADHDYLXSBPTTIV-UHFFFAOYSA-N
• SMILES： C(NC1CCCC(O)C1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 297.03644g/mol
• Monoisotopic Mass: 297.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-bromo-N-(3-hydroxycyclohexyl)benzamide

Professional Introduction to Compound with CAS No. 1179102-34-1 and Product Name: 2-bromo-N-(3-hydroxycyclohexyl)benzamide

Compound with the CAS number 1179102-34-1 and the product name 2-bromo-N-(3-hydroxycyclohexyl)benzamide represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular structure of 2-bromo-N-(3-hydroxycyclohexyl)benzamide consists of a brominated benzamide moiety linked to a cyclohexyl group, which introduces both rigidity and flexibility into the molecule. Such structural characteristics are often exploited to enhance binding affinity and selectivity in drug design.

The bromine substituent at the para position of the benzamide ring is a critical feature that influences the compound's reactivity and interaction with biological targets. Bromine atoms are known to participate in various chemical reactions, including electrophilic aromatic substitution, which can be leveraged in synthetic chemistry to modify or derivatize the molecule further. Additionally, the hydroxycyclohexyl side chain contributes to the compound's solubility and metabolic stability, making it a viable candidate for further pharmacological investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of benzamide derivatives in developing novel therapeutic agents. Benzamides are known for their broad spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The incorporation of a bromine atom into the benzamide core has been shown to enhance its bioactivity by improving interactions with target enzymes or receptors. For instance, studies have demonstrated that brominated benzamides exhibit stronger binding affinity to certain proteases and kinases compared to their non-brominated counterparts.

The 3-hydroxycyclohexyl group in 2-bromo-N-(3-hydroxycyclohexyl)benzamide is particularly noteworthy, as it introduces a chiral center that can be exploited to develop enantiomerically pure compounds. Chirality plays a crucial role in drug design, as enantiomers often exhibit different pharmacological profiles due to their distinct spatial arrangements. By optimizing the stereochemistry of this compound, researchers can potentially enhance its therapeutic efficacy while minimizing adverse effects.

Current research in pharmaceutical sciences is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs). 2-bromo-N-(3-hydroxycyclohexyl)benzamide has shown promise in this area, as its unique structure allows it to interact with specific PPIs involved in various disease pathways. For example, studies have suggested that this compound may inhibit the activity of certain kinases that are overexpressed in cancer cells, thereby blocking tumor growth and proliferation. Additionally, its ability to modulate inflammatory pathways makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of 2-bromo-N-(3-hydroxycyclohexyl)benzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it must be performed under controlled conditions to avoid unwanted side reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency of this process. These methods not only enhance yield but also minimize waste generation, aligning with the principles of green chemistry.

In vitro and in vivo studies have provided valuable insights into the pharmacological properties of 2-bromo-N-(3-hydroxycyclohexyl)benzamide. Preliminary results indicate that this compound exhibits potent inhibitory activity against several target enzymes and receptors relevant to human health. Its ability to selectively bind to these targets without affecting off-target proteins suggests that it may have a favorable safety profile. Further investigation is warranted to fully elucidate its mechanism of action and potential therapeutic applications.

The development of novel drug candidates like 2-bromo-N-(3-hydroxycyclohexyl)benzamide relies heavily on advances in computational chemistry and molecular modeling techniques. These tools allow researchers to predict how a compound will interact with biological targets at the atomic level, thereby accelerating the drug discovery process. By integrating experimental data with computational simulations, scientists can refine their understanding of the compound's structure-activity relationships (SARs) and optimize its pharmacological properties.

The future prospects for 2-bromo-N-(3-hydroxycyclohexyl)benzamide are promising, with ongoing research aimed at exploring its potential in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.

In conclusion,2-bromo-N-(3-hydroxycyclohexyl)benzamide (CAS No. 1179102-34-1) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable scaffold for developing novel therapeutic agents. With continued research and development,this compound holds great potential for improving human health outcomes worldwide.*